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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 18835, commonly known as Direct Yellow 4, is a stilbene-azo dye recognized for its utility
in a variety of industrial and research applications. As a direct dye, it possesses a high affinity
for cellulosic fibers, making it a staple in the textile and paper industries. Beyond its dyeing
capabilities, its distinct colorimetric properties at varying pH levels have led to its use as a pH
indicator in analytical chemistry. This technical guide provides a comprehensive overview of the
molecular characteristics, quantitative data, and detailed experimental protocols relevant to the
application of C.l. 18835 in a research setting.

Molecular and Chemical Properties

Direct Yellow 4 is an organic sodium salt belonging to the class of azo compounds. Its chemical
structure features a central stilbene backbone with two azo-linked phenol groups, each
substituted with a sulfonic acid group. This structure is responsible for its characteristic color
and its solubility in water.
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Property Value Reference
Molecular Formula C26H18N4Na208S2 [1]
Molecular Weight 624.55 g/mol [1]

Orange to reddish-brown
Appearance
powder

Soluble in water (golden brown
N solution), moderately soluble in
Solubility ) ) [1]
ethanol, slightly soluble in

acetone

6.4 - 8.0 (Yellow to Orange-

H Indicator Range
P g Red)

Quantitative Data

The following table summarizes key quantitative parameters associated with C.I. 18835.

Parameter Value Notes

] In aqueous solution. The exact
Wavelength of Maximum

~400-430 nm Amax can vary with solvent
Absorbance (Amax)
and pH.
) Scale of 1-8, where 8 is the
Light Fastness (AATCC) 3 i
highest fastness.
) Scale of 1-5, where 5 is the
Washing Fastness (AATCC) 1 )
highest fastness.
) ) Scale of 1-5, where 5 is the
Acid Resistance (AATCC) 3 ] )
highest resistance.
] ) Scale of 1-5, where 5 is the
Alkali Resistance (AATCC) 1

highest resistance.

Experimental Protocols
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The following are detailed methodologies for key experiments involving C.l. 18835. These
protocols are based on general procedures for direct dyes and should be optimized for specific
experimental conditions.

Protocol 1: Synthesis of C.l. 18835 (Direct Yellow 4)

This protocol describes the laboratory-scale synthesis of C.I. 18835 via diazotization of 4,4'-
diamino-2,2'-stilbenedisulfonic acid and subsequent azo coupling with phenol.

Materials:

e 4,4'-diamino-2,2'-stilbenedisulfonic acid
e Sodium nitrite (NaNO2)

» Hydrochloric acid (HCI), concentrated
e Phenol (C6H50H)

e Sodium hydroxide (NaOH)

e Ice

« Distilled water

e Stir plate and stir bar

o Beakers and graduated cylinders

e Buchner funnel and filter paper
Procedure:

o Diazotization: a. In a beaker, dissolve a specific molar equivalent of 4,4'-diamino-2,2'-
stilbenedisulfonic acid in distilled water and hydrochloric acid. b. Cool the solution to 0-5 °C
in an ice bath with constant stirring. c. Slowly add a stoichiometric amount of a pre-cooled
agueous solution of sodium nitrite. Maintain the temperature below 5 °C. d. Continue stirring
for 30 minutes to ensure complete formation of the tetraazonium salt.
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e Azo Coupling: a. In a separate beaker, dissolve two molar equivalents of phenol in an
agueous solution of sodium hydroxide. b. Cool the phenoxide solution to 0-5 °C in an ice
bath. c. Slowly add the cold tetraazonium salt solution to the cold phenoxide solution with
vigorous stirring. d. Maintain the temperature below 10 °C and continue stirring for 1-2 hours.
The dye will precipitate out of the solution.

« |solation and Purification: a. Isolate the precipitated C.l. 18835 by vacuum filtration using a
Buchner funnel. b. Wash the filter cake with a cold, dilute sodium chloride solution to remove
impurities. c. Dry the purified dye in a vacuum oven at 60-70 °C.

Protocol 2: Preparation of a pH Indicator Solution

This protocol details the preparation of a C.I. 18835 solution for use as a pH indicator in acid-
base titrations.

Materials:

C.1. 18835 (Direct Yellow 4) powder

Ethanol, 95%

Distilled water

Volumetric flask (100 mL)

Analytical balance

Procedure:

e Weigh out 0.1 g of C.I. 18835 powder using an analytical balance.

o Transfer the powder to a 100 mL volumetric flask.

e Add approximately 50 mL of 95% ethanol to the flask and swirl to dissolve the dye.

¢ Once the dye is completely dissolved, dilute the solution to the 100 mL mark with distilled
water.
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o Stopper the flask and invert it several times to ensure a homogenous solution.
» Store the indicator solution in a labeled, sealed container away from direct light.

o For atypical titration, use 2-3 drops of the indicator solution per 100 mL of the analyte
solution.

Protocol 3: Quantitative Analysis by UV-Vis
Spectrophotometry

This protocol provides a general method for determining the concentration of C.I. 18835 in an
agueous solution using UV-Visible spectrophotometry.

Materials:

C.I. 18835 (Direct Yellow 4)

Distilled water

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Analytical balance
Procedure:

o Preparation of a Stock Solution: a. Accurately weigh a known mass of C.I. 18835 and
dissolve it in a known volume of distilled water in a volumetric flask to prepare a stock
solution of a specific concentration (e.g., 100 mg/L).

o Preparation of Standard Solutions: a. Perform serial dilutions of the stock solution to prepare
a series of standard solutions with decreasing concentrations (e.g., 50, 25, 12.5, 6.25, and
3.125 mg/L).
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o Measurement of Absorbance: a. Set the UV-Vis spectrophotometer to scan a wavelength
range that includes the expected Amax of C.I. 18835 (approximately 400-430 nm). b. Use
distilled water as a blank to zero the instrument. c. Measure the absorbance of each
standard solution at the Amax. d. Measure the absorbance of the unknown sample solution
at the Amax.

o Data Analysis: a. Plot a calibration curve of absorbance versus concentration for the

standard solutions. b. Perform a linear regression on the data points to obtain the equation of

the line (y = mx + c), where y is absorbance and x is concentration. The R-squared value
should be close to 1 for a good linear fit. c. Use the equation of the line to calculate the
concentration of C.I. 18835 in the unknown sample based on its measured absorbance.

Signaling Pathways

There is no scientific evidence to suggest that C.I. 18835, a synthetic dye, is involved in
biological signaling pathways. Its primary applications are in materials science and analytical
chemistry, and it is not intended for in vivo use or as a pharmacological agent.
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Caption: Synthesis of C.I. 18835 (Direct Yellow 4).

General Workflow for Dyeing Cotton with Direct Yellow 4
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Caption: Workflow for dyeing cotton with Direct Yellow 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. worlddyevariety.com [worlddyevariety.com]

« To cite this document: BenchChem. [C.l. 18835 (Direct Yellow 4): An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290562#c-i-18835-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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